Cas no 2732255-86-4 (rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one)

• Product Name: rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one
• CAS No: 2732255-86-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5666063
• PubChem ID: 165935500
• Update Time: 2025-06-25

rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 2732255-86-4
• EN300-27694997
• rac-(1R,5S)-5-(aminomethyl)bicyclo[3.2.0]heptan-2-one
• rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one

• Inchi： 1S/C8H13NO/c9-5-8-3-1-6(8)7(10)2-4-8/h6H,1-5,9H2/t6-,8+/m0/s1
• InChI Key： PNTOQINDDHHZCU-POYBYMJQSA-N
• SMILES： O=C1CC[C@@]2(CN)CC[C@H]21

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.1Ų

Additional information on rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one

Professional Introduction to Rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one (CAS No. 2732255-86-4)

Rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and molecular formula, represents a fascinating example of molecular architecture that bridges the gap between natural product mimicry and synthetic innovation. The presence of a bicyclic framework with specific stereochemistry makes it a valuable scaffold for exploring new pharmacophores and potential therapeutic applications.

The compound's systematic name, Rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one, precisely describes its stereochemical configuration and functional group distribution. The term bicyclo3.2.0 indicates a fused bicyclic system consisting of three-membered and four-membered rings, while the (1R,5S) notation specifies the absolute configurations at the stereogenic centers C1 and C5. The 5-(aminomethyl) moiety introduces an amine-substituted methyl group at the fifth position of the bicyclic core, which is a key feature for further functionalization and derivatization.

From a synthetic chemistry perspective, the preparation of Rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one exemplifies the challenges and elegance of constructing complex cyclic systems with precise stereocontrol. The synthesis typically involves multi-step strategies, including cycloaddition reactions, ring-closing metathesis, and stereoselective transformations. Recent advances in transition-metal-catalyzed reactions have enabled more efficient routes to such polycyclic scaffolds, reducing both reaction times and byproduct formation.

The significance of this compound extends beyond its structural complexity; it serves as a versatile building block for drug discovery programs. The amine functionality provides opportunities for further derivatization into pharmacologically relevant entities such as peptidomimetics or kinase inhibitors. In particular, the bicyclic core resembles natural products found in microbial metabolites, which are often rich sources of bioactive compounds.

Recent studies have highlighted the potential of Rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one in developing novel therapeutic agents targeting neurological disorders. Its rigid bicyclic structure mimics key motifs found in bioactive peptides, allowing for the design of small-molecule modulators with high specificity. For instance, derivatives of this scaffold have shown promise in preclinical models as potential treatments for neurodegenerative diseases by interacting with specific protein targets involved in disease pathogenesis.

In addition to its medicinal chemistry applications, this compound has been explored in materials science due to its unique conformational properties and potential for molecular recognition tasks. The stereochemistry of the bicyclic system influences its interactions with other molecules, making it suitable for designing chiral catalysts or receptors for selective binding applications.

The industrial-scale production of Rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one presents both challenges and opportunities for process chemists. Optimizing synthetic routes to achieve high yields while maintaining enantiopurity is crucial for pharmaceutical applications. Continuous flow chemistry has emerged as a promising approach to enhance scalability and reproducibility in the synthesis of complex chiral molecules like this one.

Future research directions may focus on expanding the chemical space around this scaffold by introducing additional functional groups or exploring different stereochemical outcomes through catalytic methods. The integration of computational chemistry techniques can accelerate the discovery of novel derivatives by predicting their biological activity and optimizing their structures before experimental synthesis.

Overall, Rac-(1R,5S)-5-(aminomethyl)bicyclo3.2.0heptan-2-one (CAS No. 2732255-86-4) stands as a testament to the ingenuity of modern organic synthesis and its potential to drive innovation across multiple scientific disciplines. Its unique structural features make it an invaluable asset in pharmaceutical research libraries and an excellent candidate for further exploration into new therapeutic modalities.